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These application notes provide detailed protocols for the in vivo administration of IP1-9119, a
potent and irreversible inhibitor of Fatty Acid Synthase (FASN), for preclinical research in
oncology, particularly in castration-resistant prostate cancer (CRPC) models.

Overview

IP1-9119 is a selective inhibitor of FASN, a key enzyme in the de novo lipogenesis pathway,
which is often upregulated in cancer cells.[1][2][3][4] Inhibition of FASN by IPI-9119 leads to a
reduction in the expression of the androgen receptor (AR) and its splice variants, such as AR-
V7, through the induction of endoplasmic reticulum (ER) stress.[1] This mechanism makes IPI-
9119 a valuable tool for studying lipid metabolism in cancer and for evaluating novel
therapeutic strategies against CRPC.

Quantitative Data Summary

The following table summarizes the key quantitative data for IPI-9119 from in vitro and in vivo
studies.
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Parameter Value Cell Lines/Model Source
In Vitro IC50 0.3 nM Purified Human FASN
Cellular Occupancy
~10 nM HCT-116

IC50
Effective In Vitro LNCaP, 22Rv1,

) 0.05-5 uM
Concentration LNCaP-95
In Vivo Administration Subcutaneous (SC) CRPC Xenograft

Route

Pump Infusion

Mouse Models

In Vivo Dose &
Schedule

100 mg/mL solution at
0.5 pL/h for 28 days

LNCaP-95 Xenografts

Alternative In Vivo

Route & Dose

Single oral dose of
200 mg/kg (PK/PD) or
200 mg/kg BID for 10
days (efficacy)

HCT-116 Xenografts

Signaling Pathway

IPI1-9119 inhibits FASN, leading to a disruption in lipid metabolism and inducing ER stress. This,

in turn, suppresses the expression of both full-length androgen receptor (AR-FL) and its splice

variant AR-V7, ultimately inhibiting tumor growth in castration-resistant prostate cancer models.
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Caption: IPI-9119 signaling pathway in CRPC.
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Experimental Protocols

Preparation of IPI-9119 Formulation for In Vivo
Administration

This protocol describes the preparation of IPI-9119 for subcutaneous administration using a
solvent-based formulation.

Materials:

e IPI-9119 powder

e Dimethyl sulfoxide (DMSO)
 PEG300

e Tween-80

e Saline (0.9% NaCl)
 Sterile microcentrifuge tubes
» Vortex mixer

Procedure:

Prepare a stock solution of IP1-9119 in DMSO (e.g., 20.8 mg/mL). Ensure the powder is
completely dissolved.

 In a sterile tube, add the required volume of the DMSO stock solution.

e Add PEG300 to the tube. The volumetric ratio of DMSO to PEG300 should be 1:4. Mix
thoroughly by vortexing.

o Add Tween-80 to the mixture. The volumetric ratio of the DMSO/PEG300 mixture to Tween-
80 should be 10:1. Mix until the solution is clear.
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e Add Saline to the final desired volume. The final volume of saline will be approximately 45%
of the total volume.

e The final solvent composition will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45%
Saline.

» Prepare the working solution fresh on the day of use.

In Vivo Efficacy Study in a CRPC Xenograft Model

This protocol outlines the administration of IP1-9119 to tumor-bearing mice using subcutaneous
osmotic pumps.

Materials and Animals:

e Male immunodeficient mice (e.g., NSG or NOD/SCID)

e CRPC cells (e.g., LNCaP-95)

o Matrigel

e ALZET osmotic pumps (e.g., Model 2004, for 28-day infusion)
e IPI-9119 formulation (prepared as in Protocol 4.1)

» Surgical tools for pump implantation

» Calipers for tumor measurement

Experimental Workflow:

Tumor Volume &
Body Weight
Measurement

Tumor Cell > Tumor Growth e Pump Implantation
Implantation Monitoring REltelea (IP1-9119 or Vehicle)
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Caption: Experimental workflow for in vivo efficacy study.
Procedure:

o Tumor Cell Implantation: Subcutaneously inject a suspension of CRPC cells (e.g., 1-2 x 10”6
cells) mixed with Matrigel into the flanks of the mice.

e Tumor Growth Monitoring: Monitor tumor growth regularly using calipers.

e Randomization: Once tumors reach a predetermined size (e.g., 150-200 mm3), randomize
the mice into treatment and control groups.

e Pump Preparation and Implantation:

o Fill ALZET osmotic pumps with the IPI1-9119 formulation (for the treatment group) or the
vehicle control (for the control group) according to the manufacturer's instructions.

o Surgically implant the osmotic pumps subcutaneously on the dorsal side of the mice.
e Treatment and Monitoring:

o The pumps will deliver the compound continuously at a specified rate (e.g., 0.5 pL/h for 28
days).

o Measure tumor volume and body weight 2-3 times per week.

o Study Endpoint: At the end of the treatment period (e.g., 28 days), or when tumors reach a
predetermined endpoint, euthanize the mice and collect tumors for further analysis.

o Data Analysis: Analyze the tumor growth inhibition data and assess any treatment-related
toxicity by monitoring body weight changes.

Concluding Remarks

The provided protocols and data serve as a comprehensive guide for researchers utilizing IPI-
9119 in in vivo studies. Adherence to these methodologies will facilitate the generation of
robust and reproducible data for the investigation of FASN inhibition in cancer biology and drug
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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